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Compound of Interest

Compound Name: 4-Hydroxyisophthalic acid

Cat. No.: B119482

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Hydroxyisophthalic acid, a
molecule of interest in pharmaceutical and polymer sciences. This document details its
chemical structure, physicochemical properties, and established synthesis protocols, offering
valuable information for research and development applications.

Chemical Structure and Identification

4-Hydroxyisophthalic acid, also known as 4-hydroxy-1,3-benzenedicarboxylic acid, is an
aromatic compound.[1] Its structure consists of a benzene ring substituted with two carboxylic
acid groups at positions 1 and 3, and a hydroxyl group at position 4. This arrangement of
functional groups dictates its chemical properties and reactivity.

The IUPAC name for this compound is 4-hydroxybenzene-1,3-dicarboxylic acid.[1] It is
recognized by the CAS Registry Number 636-46-4.[2]

Below is a diagram illustrating the chemical structure of 4-Hydroxyisophthalic acid.

Caption: 2D structure of 4-Hydroxyisophthalic acid with numbered ring positions.

Physicochemical and Pharmacological Properties
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4-Hydroxyisophthalic acid is a white to off-white crystalline powder.[3] It is known as an
impurity in the commercial synthesis of acetylsalicylic acid (aspirin) and has been investigated
as a potential improvement over aspirin itself.[2][4][5] The compound also finds application as a
monomer in the synthesis of polymers, such as polyesters and polyamides.[3]

The key physicochemical properties of 4-Hydroxyisophthalic acid are summarized in the
table below for easy reference.

Property Value Reference(s)

4-hydroxybenzene-1,3-
IUPAC Name _ o [1]
dicarboxylic acid

4-Hydroxy-1,3-

Synonyms benzenedicarboxylic acid, 4- [1]
HIPA

CAS Number 636-46-4 [2]

Molecular Formula CsHsOs [1][2]

Molecular Weight 182.13 g/mol [2]
White to off-white crystalline

Appearance [3]
powder

Melting Point 314-315 °C (decomposes)

Water Solubility 0.3 g/L (at 24 °C) [3]
BCEQKAQCUWUNML-

InChl Key [6]
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Research indicates that 4-Hydroxyisophthalic acid possesses antioxidant properties,
enabling it to scavenge free radicals.[7] It has also demonstrated neuroprotective effects in
preclinical models of cerebral ischemia and Parkinson's disease.[7] Furthermore, the
compound exhibits anti-inflammatory effects by inhibiting enzyme activity in neutrophils.[7]
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Experimental Protocols: Synthesis of 4-
Hydroxyisophthalic Acid

Several methods for the synthesis of 4-Hydroxyisophthalic acid have been reported. One
notable method is a modification of the Kolbe-Schmitt reaction, which involves the high-
pressure carbonation of a potassium salt of a hydroxybenzoic acid.[8]

This protocol is based on a patented method for producing 4-hydroxyisophthalic acid in high
yields.[8]

Objective: To synthesize 4-Hydroxyisophthalic acid by reacting dipotassium salicylate with
carbon dioxide under high pressure and temperature.

Materials:
e Solid dipotassium salicylate

Potassium carbonate

Carbon dioxide (gas)

Hydrochloric acid (concentrated)

Water

300 ml reaction bomb (autoclave)

Procedure:

A mixture of 21.4 g of solid dipotassium salicylate and 21.4 g of potassium carbonate is dried
and placed in a 300 ml reaction bomb.[8]

The reaction bomb is sealed and then pressurized with carbon dioxide to 1500 p.s.i.g.[8]

The mixture is heated to 350 °C and maintained at this temperature for 6 hours.[8]

After the reaction period, the bomb is cooled, and the excess pressure is carefully vented.
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» The solid reaction product is removed from the bomb and dissolved in water.

e The aqueous solution is then acidified with concentrated hydrochloric acid, which causes the
precipitation of the crude product.

e The precipitate is purified by repeated reprecipitation from water with hydrochloric acid to
yield the final product, 4-Hydroxyisophthalic acid.[8]

The logical workflow for this synthesis is depicted in the diagram below.
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Synthesis Workflow for 4-Hydroxyisophthalic Acid

Reactant Preparation

Mix & Dry:
Dipotassium Salicylate
+ Potassium Carbonate

Load into
Autoclave

High-Pressure Reaction

Pressurize with CO2 (1500 psig)

Heat to 350°C for 6 hours
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Product Isolation & Purification )

Cool, Vent & Dissolve
Product in Water

Acidify with HCI
to Precipitate Crude Product

Purify by
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Final Product:
4-Hydroxyisophthalic Acid

Click to download full resolution via product page

Caption: A flowchart of the synthesis of 4-Hydroxyisophthalic acid via carbonation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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